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Compound of Interest

Compound Name: 3-Aminopropanal

Cat. No.: B1211446 Get Quote

An In-depth Examination of a Key Bioactive Aldehyde in Cellular Stress and Disease

This technical guide provides a comprehensive overview of 3-Aminopropanal (3-AP), a critical

metabolite in polyamine catabolism. With its potent cytotoxic effects, 3-AP is a molecule of

significant interest in the fields of biochemistry, neuroscience, and drug development. This

document details its chemical properties, biological roles, synthesis, and relevant experimental

protocols for researchers, scientists, and drug development professionals.

Core Properties of 3-Aminopropanal
3-Aminopropanal, also known as 3-aminopropionaldehyde, is a reactive amino aldehyde. Its

key identifiers and physicochemical properties are summarized below.
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Property Value Reference(s)

CAS Number 352-92-1 [1][2][3][4]

Molecular Formula C3H7NO [1][2][4]

Molecular Weight 73.09 g/mol [1][2][4]

IUPAC Name 3-aminopropanal [5]

Synonyms
3-Aminopropionaldehyde,

beta-Aminopropionaldehyde
[2][5]

Physical Description Solid [5]

Boiling Point 137.9°C at 760 mmHg [2]

Density 0.924 g/cm³ [2]

Flash Point 37.2°C [2]

Biological Significance and Mechanism of Action
3-Aminopropanal is a crucial intermediate in the catabolism of polyamines such as spermidine

and spermine, a process catalyzed by enzymes like polyamine oxidase.[1][2] This aldehyde is

not merely a metabolic byproduct; it is a potent cytotoxic agent implicated in cellular damage,

particularly under conditions of oxidative stress and cerebral ischemia.[1][2][6]

The primary mechanism of 3-AP's cytotoxicity stems from its nature as a weak lysosomotropic

base.[1][6] Its amino group allows it to accumulate within the acidic environment of lysosomes.

This accumulation leads to lysosomal membrane permeabilization and rupture, releasing

cathepsins and other hydrolytic enzymes into the cytoplasm.[1][6][7] This event triggers a

cascade of downstream effects, including:

Oxidative Stress: The rupture of lysosomes induces a transient wave of reactive oxygen

species (ROS), contributing to cellular damage.[6]

Mitochondrial Dysfunction: Lysosomal breakdown can indirectly affect mitochondrial

membrane potential and function.[6]
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Apoptosis and Necrosis: The release of lysosomal contents and subsequent cellular stress

activate caspase-dependent apoptotic pathways.[1][6] In cases of extensive lysosomal

damage, necrotic cell death can occur.[1][7]

Furthermore, 3-Aminopropanal can spontaneously decompose to form acrolein, a highly

reactive and toxic unsaturated aldehyde.[2][8] Acrolein can exacerbate cellular damage by

forming adducts with proteins and DNA.[2][8]

Signaling Pathway of 3-Aminopropanal-Induced
Cytotoxicity
The following diagram illustrates the key events in the cytotoxic signaling pathway initiated by

3-Aminopropanal.
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Signaling Pathway of 3-Aminopropanal-Induced Cytotoxicity
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Experimental Workflow for 3-Aminopropanal Cytotoxicity Assessment

Endpoint Assays

Start: Cell Seeding

Treatment with 3-AP
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End: Conclusion
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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